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Introduction
The Chan-Lam coupling reaction is a powerful and versatile method for the formation of

carbon-heteroatom bonds, specifically C-N, C-O, and C-S bonds.[1][2] This copper-catalyzed

cross-coupling reaction involves an aryl or alkenyl boronic acid and a compound containing an

N-H or O-H bond.[3] A key advantage of the Chan-Lam coupling over other methods, such as

the Buchwald-Hartwig reaction, is its use of inexpensive and readily available copper catalysts,

along with its characteristically mild reaction conditions.[2][3] Often, the reaction can be

conducted at room temperature and is tolerant of air and moisture, simplifying the experimental

setup.[2][4] Copper(II) acetate, Cu(OAc)₂, is one of the most common and effective catalysts

used for this transformation.[5]

The Role of Copper(II) Acetate in the Catalytic Cycle
Copper(II) acetate serves as the primary precursor to the active catalytic species in the Chan-

Lam coupling. While the precise mechanism can be complex and substrate-dependent, a

generally accepted catalytic cycle highlights the central role of the copper center.[3]
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The proposed catalytic cycle involves the following key steps:

Ligand Exchange/Coordination: The reaction often begins with the heteroatom nucleophile

(e.g., an amine or alcohol) coordinating to the Cu(II) center of the copper acetate, displacing

one or both of the acetate ligands.[2] The presence of a base can facilitate the deprotonation

of the nucleophile, promoting this step.

Transmetalation: The aryl boronic acid transfers its aryl group to the copper center. This step

forms a key aryl-copper(II) intermediate.

Oxidation/Disproportionation: The aryl-copper(II) intermediate is believed to be oxidized to a

transient, highly reactive aryl-copper(III) species. This can occur through disproportionation

with another Cu(II) complex or via an external oxidant.[6]

Reductive Elimination: This is the crucial bond-forming step. The aryl group and the

heteroatom nucleophile are eliminated from the Cu(III) center, forming the desired C-N or C-

O bond and a Cu(I) species.[3] This step is typically fast.[4]

Reoxidation: The resulting Cu(I) species is reoxidized back to the catalytically active Cu(II)

state by a terminal oxidant, which is most commonly molecular oxygen from the air, thus

completing the catalytic cycle.[4][7]

Visualization of the Catalytic Cycle
The following diagram illustrates the proposed catalytic cycle for the Chan-Lam C-N coupling

reaction using copper(II) acetate.
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Caption: Proposed catalytic cycle for the Chan-Lam coupling.

Data Presentation: Reaction Scope and Conditions
Copper(II) acetate has been successfully employed in the coupling of a wide variety of

substrates. The following tables summarize representative examples of Chan-Lam C-N, C-O,

and C-S bond formation using Cu(OAc)₂.

Table 1: C-N Bond Formation with Copper(II) Acetate
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Table 2: C-O and C-S Bond Formation with Copper(II)
Acetate
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Experimental Protocols
Below are detailed methodologies for representative Chan-Lam coupling reactions using

copper(II) acetate.

Protocol 1: N-Arylation of an Aniline
This protocol is adapted from the work of Antilla and Buchwald for the coupling of anilines with

arylboronic acids.[4]

Materials:

Arylboronic acid (1.5 mmol)

Aniline (1.0 mmol)

Copper(II) acetate (Cu(OAc)₂; 0.1 mmol, 10 mol%)

2,6-Lutidine (2.0 mmol)

Myristic acid (0.2 mmol, 20 mol%)

Toluene (3 mL)

Oven-dried screw-cap test tube with a Teflon-lined cap

Procedure:
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To the test tube, add Cu(OAc)₂ (18.2 mg, 0.1 mmol), the arylboronic acid (1.5 mmol), and

myristic acid (45.7 mg, 0.2 mmol).

Seal the tube with the cap and purge with argon or nitrogen.

Add toluene (3 mL), the aniline (1.0 mmol), and 2,6-lutidine (0.23 mL, 2.0 mmol) via syringe.

Seal the tube tightly and place it in a preheated oil bath at 110 °C.

Stir the reaction mixture for 24 hours.

After cooling to room temperature, dilute the mixture with ethyl acetate (10 mL) and water

(10 mL).

Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous

layer with ethyl acetate (2 x 10 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

N-arylated aniline.

Protocol 2: O-Arylation of a Phenol (Stoichiometric)
This protocol is based on the original work by Chan for the stoichiometric coupling of phenols.

[1]

Materials:

Arylboronic acid (2.0 mmol)

Phenol (1.0 mmol)

Copper(II) acetate (Cu(OAc)₂; 1.5 mmol)

Triethylamine (Et₃N; 2.0 mmol)

Dichloromethane (CH₂Cl₂; 10 mL)
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Round-bottom flask equipped with a stir bar

Procedure:

In the round-bottom flask, combine the phenol (1.0 mmol), arylboronic acid (2.0 mmol), and

Cu(OAc)₂ (272 mg, 1.5 mmol).

Add dichloromethane (10 mL) and triethylamine (0.28 mL, 2.0 mmol) to the flask.

Stir the resulting blue suspension open to the atmosphere at room temperature.

Monitor the reaction by TLC. The reaction is typically complete within 24-48 hours.

Upon completion, filter the reaction mixture through a pad of Celite to remove copper salts,

washing the pad with additional dichloromethane.

Concentrate the filtrate under reduced pressure.

Purify the residue by flash column chromatography on silica gel to yield the diaryl ether

product.

General Experimental Workflow
The following diagram outlines a typical workflow for setting up, running, and working up a

Chan-Lam coupling reaction.
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Caption: General workflow for a Chan-Lam coupling experiment.

Conclusion
Copper(II) acetate is a robust, inexpensive, and highly effective catalyst for the Chan-Lam

coupling reaction. Its ability to facilitate the formation of C-N, C-O, and C-S bonds under mild,

often aerobic conditions makes it an invaluable tool in synthetic organic chemistry. For

professionals in drug development and materials science, the operational simplicity and broad

functional group tolerance of the Cu(OAc)₂-catalyzed Chan-Lam coupling provide a practical

and efficient route for the synthesis of complex molecular architectures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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